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Compound of Interest

Compound Name: 4'-trans-Hydroxy Cilostazol

Cat. No.: B194046 Get Quote

Essential Safety and Handling Guide for 4'-trans-
Hydroxy Cilostazol
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4'-trans-Hydroxy Cilostazol. The following

procedures are designed to ensure a safe laboratory environment and proper management of

this chemical substance.

Compound Information
Identifier Value

IUPAC Name
6-[4-(1-cyclohexyl-1H-tetrazol-5-yl)butoxy]-3,4-

dihydro-2(1H)-quinolinone

CAS Number 87153-04-6[1]

Molecular Formula C20H27N5O3[1]

Molecular Weight 385.46 g/mol [1]

Appearance White to off-white solid[1]

Storage
Store as a powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 6 months.[1]
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Personal Protective Equipment (PPE)
When handling 4'-trans-Hydroxy Cilostazol, it is imperative to use appropriate personal

protective equipment (PPE) to minimize exposure and ensure personal safety. The selection of

PPE should be based on a thorough risk assessment of the procedures to be performed.

Recommended PPE for Handling 4'-trans-Hydroxy Cilostazol:

Protection Type Specific Equipment Purpose

Respiratory Protection

NIOSH-approved respirator

(e.g., N95 or higher) or a

powered air-purifying respirator

(PAPR).[2][3]

To prevent inhalation of

airborne particles.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[4]
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or dust.

Body Protection
Laboratory coat, disposable

coveralls (e.g., Tyvek®).[5][6]

To protect skin and clothing

from contamination.

Handling and Operational Plan
A systematic approach to handling 4'-trans-Hydroxy Cilostazol is essential to maintain a safe

working environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure the work area, such as a chemical fume hood or a designated containment area, is

clean and uncluttered.

Verify that all necessary PPE is available and in good condition.
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Have spill containment materials readily accessible.

Weighing and Aliquoting:

Perform all weighing and aliquoting of the powdered compound within a certified chemical

fume hood or a balance enclosure to minimize the generation and dispersal of dust.

Use appropriate tools (e.g., spatulas, weighing paper) and handle them carefully to avoid

creating dust.

Solution Preparation:

When dissolving the compound, add the solvent to the powder slowly to prevent

splashing.

Cap containers securely and use secondary containment when transporting solutions.

Post-Handling:

Decontaminate all surfaces and equipment used during the procedure.

Remove and dispose of PPE in the designated waste stream.

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.

Disposal Plan
Proper disposal of 4'-trans-Hydroxy Cilostazol and any contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Disposal Guidelines:
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Waste Type Disposal Procedure

Unused Compound

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow all

local, state, and federal regulations.[7]

Contaminated Labware (e.g., pipette tips, tubes)
Place in a designated hazardous waste

container.

Contaminated PPE (e.g., gloves, disposable

coats)
Bag and seal in a labeled hazardous waste bag.

Aqueous Waste

Collect in a labeled hazardous waste container.

Do not discharge into the sewer or waterways.

[7]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is necessary.
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Emergency Situation Immediate Action

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Inhalation
Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek medical attention.

Ingestion
Do not induce vomiting. Wash out mouth with

water and seek immediate medical attention.

Minor Spill

Wear appropriate PPE. Carefully cover the spill

with an absorbent material. Collect the absorbed

material into a sealed container for hazardous

waste disposal. Clean the spill area with a

suitable decontaminating agent.[7]

Major Spill

Evacuate the area and alert others. Contact the

institution's environmental health and safety

(EHS) department immediately.[7]

Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of 4'-trans-Hydroxy
Cilostazol from receipt to disposal.
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Caption: Workflow for handling 4'-trans-Hydroxy Cilostazol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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